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Compound of Interest

Compound Name:
4-(Hydroxymethyl)oxane-4-

carbonitrile

Cat. No.: B1292780 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of 4-
(Hydroxymethyl)oxane-4-carbonitrile (CAS No. 1010836-56-2), tailored for researchers,

scientists, and professionals in drug development. Adherence to these protocols is vital for

ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identifier and Properties

Property Value

Synonyms
tetrahydro-4-(hydroxymethyl)-2H-pyran-4-

carbonitrile

Formula C7H11NO2

Molecular Weight 141.17

CAS Number 1010836-56-2

Hazard Identification and Classification
4-(Hydroxymethyl)oxane-4-carbonitrile is classified as a hazardous substance.[1] According

to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it

presents the following hazards:
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Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled (Category 3).[1]

Signal Word: Danger.[1]

Hazard Statements: H301+H311+H331 - Toxic if swallowed, in contact with skin or if inhaled.

[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 4-
(Hydroxymethyl)oxane-4-carbonitrile to minimize exposure and ensure safety.[1]

PPE Category Specific Requirements

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[1]

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a protective laboratory coat.[1]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[1] If ventilation is

inadequate, a NIOSH-approved respirator with

appropriate cartridges should be used.[2]

Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.[1]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to mitigate risks. The following

workflow outlines the key steps from preparation to final disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1292780?utm_src=pdf-body
https://www.benchchem.com/product/b1292780?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://www.capotchem.cn/doc/msds_4295-99-2.do
https://file.medchemexpress.com/batch_PDF/HY-X0017/4-Hydroxymethyl-oxane-4-carbonitrile-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling & Experimentation

Waste Management & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Ensure Fume Hood is Operational

Weigh and Prepare Reagents in Fume Hood

Begin Work

Perform Experimental Procedure

Segregate Waste (Solid, Liquid, Sharps)

Generate Waste

Label Hazardous Waste Containers

Store Waste in Designated Area

Arrange for Licensed Waste Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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